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Clinical Efficacy and Safety Profile

The table below summarizes the key efficacy and safety findings from recent network meta-analyses and

clinical trials for the approved doses of each treatment.

Parameter
Deuruxolitinib (8 mg
BID)

Deuruxolitinib (12
mg BID)

Baricitinib (4 mg
QD)

Ritlecitinib (50
mg QD)

✓ SALT20
at 24 Weeks

31.0% [1] 40.3% [1] ~35-37%* [2] Comparable to

Baricitinib 4mg
[2]

✓ SALT10
at 24 Weeks

22.5% [1] 31.6% [1] Information
missing

Information
missing

Efficacy
Ranking
(SUCRA)

High [3] [4] Highest [3] [4] [5] High [3] [4] High [4]
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Parameter
Deuruxolitinib (8 mg
BID)

Deuruxolitinib (12
mg BID)

Baricitinib (4 mg
QD)

Ritlecitinib (50
mg QD)

Common
Adverse
Events

Headache, acne,

upper respiratory
infections, increased

CPK [6] [7] [1]

Headache, acne,

upper respiratory
infections, increased

CPK [6] [7] [1]

Upper respiratory

infections, UTI,
herpes zoster,

elevated lipids [8]

Generally

comparable
safety profile [4]

[2]

Safety Note Well-tolerated; most

AEs mild to moderate
[7] [1]

Well-tolerated; most

AEs mild to moderate
[7] [1]

Tolerable; boxed

warning for JAK
class [8]

May have fewer

AEs vs. other
high-dose oral

JAKis [4]

*Note: SUCRA (Surface Under the Cumulative Ranking) values indicate the relative probability of a

treatment being the best; closer to 100% is better. SALT scores measure scalp hair loss (lower is better).

*Exact percentage for baricitinib not fully reported in sources; value estimated from network comparisons.

[2]

Overview of Economic Evidence

A direct cost-effectiveness analysis comparing all three drugs is not yet available in the public domain.

However, one study provides an initial economic comparison between two of them.

A Cost-per-Responder Analysis compared ritlecitinib and baricitinib from a US perspective over a
one-year horizon [9].

Findings: The analysis concluded that ritlecitinib had a lower cost per responder than
baricitinib at both 24 weeks ($45,577 vs. $54,887) and 52 weeks ($94,834 vs. $107,217) [9].

Implication: This suggests that from an economic efficiency standpoint, ritlecitinib may provide
better value for money compared to baricitinib when considering the cost to achieve a

successful treatment response [9].
Evidence Gap for Deuruxolitinib: No similar published economic studies including deuruxolitinib
were found in the search results. A full cost-effectiveness analysis, which would evaluate the cost per
quality-adjusted life year (QALY) gained, is needed for all three agents.

Experimental Protocols from Key Studies
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To support the data in the tables, here are the methodologies from the pivotal studies and analyses cited.

Network Meta-Analysis (NMA) Protocol [3] [4]

Objective: To compare the relative efficacy and safety of JAK inhibitors for alopecia areata in
the absence of head-to-head trials.

Data Sources: Systematic searches of databases like PubMed, Embase, and Cochrane
Central.

Statistical Analysis: Bayesian NMA models were run using Markov Chain Monte Carlo
(MCMC) methods in R software. Treatments were ranked using SUCRA values for outcomes

like SALT20 and SALT10.
Outcomes: The analysis produced odds ratios with 95% credible intervals for pairwise

comparisons between treatments.

Phase 3 Clinical Trial Protocol for Deuruxolitinib (THRIVE-AA1 & AA2) [1]

Design: Two multicenter, randomized, double-blind, placebo-controlled trials.

Participants: Adults (18-65) with ≥50% scalp hair loss (SALT score ≥50).
Intervention: Patients randomized to placebo, deuruxolitinib 8 mg BID, or deuruxolitinib 12

mg BID for 24 weeks.
Primary Endpoint: Proportion of patients achieving SALT score ≤20 at Week 24.

Cost-per-Responder Analysis Protocol [9]

Model: A decision tree model over a one-year time horizon.
Perspective: US healthcare system.

Costs: Based on Wholesale Acquisition Cost (WAC).
Response Definitions: Shorter-term: SALT30 at Weeks 18/24; Longer-term: SALT ≤20 at

Weeks 36/52.
Dosing Scenarios: The model incorporated real-world dosing, including the option to up-titrate

baricitinib from 2 mg to 4 mg for non-responders.

JAK-STAT Signaling Pathway in Alopecia Areata

The following diagram illustrates the mechanism of action for these therapies, targeting the JAK-STAT

signaling pathway implicated in alopecia areata pathogenesis.
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This diagram shows the core JAK-STAT signaling pathway. Cytokine binding activates JAK kinases, which

phosphorylate STAT proteins. STATs then translocate to the nucleus to drive the transcription of pro-

inflammatory genes, leading to the autoimmune attack on hair follicles [6] [4]. JAK inhibitors

(deuruxolitinib, baricitinib, ritlecitinib) work by binding to and inhibiting specific JAK enzymes, thus

blocking this pathogenic signaling cascade.

Deuruxolitinib: Selectively inhibits JAK1 and JAK2 [6] [7].
Baricitinib: Inhibits JAK1 and JAK2 [8] [2].

Ritlecitinib: Primarily inhibits JAK3 and TEC family kinases [2].
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Conclusions and Research Gaps

Clinical Takeaway: High-quality evidence from network meta-analyses consistently ranks
deuruxolitinib 12 mg BID as the most efficacious treatment for achieving significant hair regrowth

(SALT20 and SALT10) at 24 weeks [3] [4] [5]. All three drugs have acceptable safety profiles, with
common side effects being manageable.

Economic Takeaway: Preliminary economic evidence favors ritlecitinib over baricitinib in terms of
lower cost per responder [9]. A critical evidence gap exists for the cost-effectiveness of
deuruxolitinib, which is a crucial area for future research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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